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Compound of Interest

Compound Name: Nikkomycin J

Cat. No.: B1678876

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent compounds like Nikkomycin J. This guide
provides essential, immediate safety and logistical information, including detailed operational
and disposal plans, to foster a secure research environment. While specific data for
Nikkomycin J is limited in readily available safety literature, information for the closely related
compound, Nikkomycin Z, offers a strong basis for safe handling protocols. It is crucial to
always consult the specific Safety Data Sheet (SDS) provided with your product.

Hazard Identification and Personal Protective Equipment
(PPE)

Nikkomycin Z is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Given the potential for skin, eye, and respiratory irritation, a conservative approach
to safety is recommended.[2] The following personal protective equipment is essential for
minimizing exposure and ensuring personal safety.
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PPE Category Specification Rationale
) o Prevents skin contact with the
Hand Protection Nitrile gloves
compound.
) Safety glasses with side Protects eyes from airborne
Eye Protection ) _
shields or goggles particles and splashes.

Protects clothing and
Body Protection Laboratory coat underlying skin from
contamination.

Use in a well-ventilated area or

under a chemical fume hood. A o ) )
_ _ Minimizes the inhalation of the
Respiratory Protection dust mask (e.g., N95) may be
] powdered compound.[2]
necessary when handling

larger quantities of the powder.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Nikkomycin J is critical for safety and for maintaining the

integrity of the compound.
1. Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition.[1]

 Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]
2. Preparation and Handling:

o Preparation: Before handling, ensure all required PPE is correctly worn. Prepare a clean
workspace, preferably within a chemical fume hood, with easy access to waste disposal
containers.
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Weighing: To minimize dust inhalation, conduct any weighing of the solid compound inside a
chemical fume hood or a ventilated balance enclosure.

Dissolving: When creating solutions, slowly add the solvent to the Nikkomycin powder to
prevent splashing. Nikkomycin Z is soluble in methanol or DMSO.

. Spill Response:
Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.

Contain: For a powder spill, gently cover it with absorbent paper to prevent it from becoming
airborne. For a liquid spill, use an appropriate absorbent material to contain it.

Clean: While wearing appropriate PPE, clean the spill area. For powders, dampen the
absorbent paper before wiping. For liquids, use an inert absorbent material. Decontaminate
the area with a suitable cleaning agent.

Dispose: Collect all cleanup materials in a sealed bag and dispose of them as hazardous
chemical waste.

. Disposal:
Dispose of unused Nikkomycin J and any contaminated materials as hazardous waste.
Do not pour the substance or contaminated solutions down the drain.

The original product container should also be disposed of as hazardous waste.

First Aid Measures

In the event of exposure, follow these first aid procedures:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Remove contaminated clothing and rinse the affected skin area immediately
with plenty of water for at least 15 minutes. If irritation develops, seek medical attention.
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 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

m ion for Niki :

Hazard Class

Hazard Statement

Precautionary Statements

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse

mouth.

Acute aquatic toxicity

(Category 1)

H400: Very toxic to aquatic life

P273: Avoid release to the
environment. P391: Collect

spillage.

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects

P501: Dispose of
contents/container to an

approved waste disposal plant.

This data is for Nikkomycin Z and is provided as a likely reference for Nikkomycin J.

Safe Handling Workflow for Nikkomycin

The following diagram outlines the key steps for safely handling Nikkomycin in a laboratory

setting.
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Safe Handling Workflow for Nikkomycin
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Caption: Workflow for the safe handling of Nikkomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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